Cas no 1994939-44-4 (3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde)

• Product Name: 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
• CAS No: 1994939-44-4
• MF: C₈H₁₃FO₃S
• MW: 208.250425100327
• CID: 6073223
• PubChem ID: 165590660
• Update Time: 2025-06-08

3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
• 1994939-44-4
• EN300-1622421

• Inchi： 1S/C8H13FO3S/c9-4-1-2-8(6-10)3-5-13(11,12)7-8/h6H,1-5,7H2
• InChI Key： VYKBSFMGCTXENO-UHFFFAOYSA-N
• SMILES： S1(CCC(C=O)(CCCF)C1)(=O)=O

Computed Properties

• Exact Mass: 208.05694361g/mol
• Monoisotopic Mass: 208.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde

Introduction to 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde (CAS No. 1994939-44-4) and Its Emerging Applications in Chemical Biology

The compound 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde, identified by the CAS number 1994939-44-4, represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework comprising a thiolane core, a fluoropropyl substituent, and an acrylaldehyde moiety, which collectively endow it with distinctive chemical and biological properties. The presence of the fluoropropyl group enhances lipophilicity, while the acrylaldehyde functionality introduces reactivity suitable for further derivatization, making this compound a valuable scaffold for drug discovery and molecular probes.

In recent years, the pharmaceutical industry has witnessed an increasing interest in fluorinated compounds due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The fluoropropyl substituent in 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is particularly noteworthy, as fluorine atoms can influence electronic distributions and hydrogen bonding interactions, thereby fine-tuning biological activity. This has led to its exploration as a key structural element in the design of novel therapeutic agents targeting various diseases.

The thiolane ring in this compound is another critical feature that contributes to its versatility. Thiolanes are known for their stability under physiological conditions and their capacity to engage in specific interactions with biological targets. Moreover, the dioxo (ketone) group adjacent to the thiolane core introduces additional reactivity, enabling cross-coupling reactions or Michael additions that are pivotal in synthetic chemistry. These structural attributes make 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde a promising candidate for developing small-molecule inhibitors or modulators.

One of the most compelling applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. The acrylaldehyde group serves as a versatile handle for further functionalization, allowing chemists to attach diverse pharmacophores or biomolecules through addition reactions or condensation processes. This adaptability has been leveraged in recent studies aimed at creating novel antimicrobial agents and anticancer drugs. For instance, researchers have utilized derivatives of this compound to develop inhibitors of bacterial enzymes by exploiting the reactivity of the aldehyde functionality.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. The fluoropropyl group not only improves solubility and membrane permeability but also enhances binding interactions with protein targets. This has been particularly relevant in the development of kinase inhibitors, where fluorine atoms can strengthen hydrogen bonding networks or disrupt hydrophobic pockets within the active site. The structural motif of 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde aligns well with these trends, making it a compelling scaffold for next-generation therapeutics.

Another area where this compound has shown promise is in biochemical research. The thiolane core can serve as a scaffold for mimicking natural products or bioactive peptides, while the fluoropropyl substituent allows for fine-tuning of physicochemical properties. Such features have been exploited in studies aimed at developing protease inhibitors or enzyme substrates. For example, derivatives of this compound have been used to probe the mechanism of action of certain metabolic enzymes by acting as selective probes or inhibitors.

The synthesis of 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde presents an intriguing challenge due to its complex structural features. However, recent methodological advances have made it more accessible than ever before. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled efficient construction of the thiolane ring and introduction of the desired substituents. These developments have not only facilitated access to this compound but also opened up new avenues for exploring its derivatives.

In conclusion, 3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde (CAS No. 1994939-44-4) is a structurally unique and biologically relevant compound with broad applications in chemical biology and pharmaceutical research. Its combination of a stable thiolane core, a lipophilic fluoropropyl group, and a reactive acrylaldehyde moiety makes it an invaluable tool for drug discovery and molecular biology studies. As research continues to uncover new synthetic strategies and biological functions associated with this compound, its importance is expected to grow further.